Cas no 1223003-51-7 (1-(4-(4-Amino-2-(trifluoromethyl)phenyl)piperazin-1-yl)propan-1-one)

• Product Name: 1-(4-(4-Amino-2-(trifluoromethyl)phenyl)piperazin-1-yl)propan-1-one
• CAS No: 1223003-51-7
• MF: C₁₄H₁₈F₃N₃O
• MW: 301.307433605194
• MDL: MFCD31652814
• CID: 4563599
• Update Time: 2025-07-20

1-(4-(4-Amino-2-(trifluoromethyl)phenyl)piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-amino-2-(trifluoromethyl)phenyl)piperazin-1-yl)propan-1-one
• 1-[4-[4-amino-2-(trifluoromethyl)phenyl]piperazin-1-yl]propan-1-one
• 1-{4-[4-amino-2-(trifluoromethyl)phenyl]piperazin-1-yl}propan-1-one
• YYB00351
• W18016
• 1-(4-(4-Amino-2-(trifluoromethyl)phenyl)piperazin-1-yl)propan-1-one

• MDL： MFCD31652814
• Inchi： 1S/C14H18F3N3O/c1-2-13(21)20-7-5-19(6-8-20)12-4-3-10(18)9-11(12)14(15,16)17/h3-4,9H,2,5-8,18H2,1H3
• InChI Key： PUJMAWRAZNQJRQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N1CCN(C(CC)=O)CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 2
• Topological Polar Surface Area: 49.6

Additional information on 1-(4-(4-Amino-2-(trifluoromethyl)phenyl)piperazin-1-yl)propan-1-one

Comprehensive Overview of 1-(4-(4-Amino-2-(trifluoromethyl)phenyl)piperazin-1-yl)propan-1-one (CAS No. 1223003-51-7)

The compound 1-(4-(4-Amino-2-(trifluoromethyl)phenyl)piperazin-1-yl)propan-1-one, identified by its CAS No. 1223003-51-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a piperazine ring with a trifluoromethyl group and an amino substituent, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, given its modular design and functional versatility.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the CF3 group in 1-(4-(4-Amino-2-(trifluoromethyl)phenyl)piperazin-1-yl)propan-1-one aligns with this trend, as it often improves drug-like properties. This compound is frequently discussed in forums and publications focusing on medicinal chemistry and small molecule therapeutics, with many users searching for its synthesis protocols, biological activity, and potential analogs.

One of the most common queries related to this compound revolves around its mechanism of action and target selectivity. Preliminary studies suggest that its piperazine moiety may interact with neurotransmitter receptors, while the propan-1-one backbone could influence pharmacokinetic profiles. Such characteristics make it a candidate for further exploration in central nervous system (CNS) disorders or inflammatory conditions, though detailed clinical data remain limited. Researchers are also investigating its potential as a building block for more complex drug candidates.

The synthesis of 1-(4-(4-Amino-2-(trifluoromethyl)phenyl)piperazin-1-yl)propan-1-one typically involves multi-step organic reactions, including amidation and N-alkylation processes. Laboratories specializing in custom synthesis often highlight this compound due to its intricate structure and the growing demand for high-purity intermediates. Its CAS No. 1223003-51-7 serves as a critical identifier for procurement and regulatory compliance, ensuring accurate sourcing for research purposes.

From an SEO perspective, this compound attracts searches related to piperazine derivatives, trifluoromethylated drugs, and pharmacological intermediates. Content that addresses these keywords, along with structure-activity relationships (SAR) and synthetic routes, tends to perform well in academic and industrial search queries. Additionally, integrating discussions about green chemistry and sustainable synthesis methods can further enhance the article's relevance, as these topics are increasingly prioritized by the scientific community.

In summary, 1-(4-(4-Amino-2-(trifluoromethyl)phenyl)piperazin-1-yl)propan-1-one represents a promising area of research, bridging medicinal chemistry and drug design. Its structural features and potential applications continue to inspire innovation, making it a focal point for both academic and industrial researchers. As the field evolves, this compound may play a pivotal role in the development of next-generation therapeutics.